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Compound of Interest

Compound Name: Glycine-15N,d2

Cat. No.: B12409898 Get Quote

Technical Guide: Glycine-15N,d2
Audience: Researchers, scientists, and drug development professionals.

This document provides core technical specifications for the isotopically labeled amino acid,

Glycine-15N,d2. The data presented herein is essential for applications in quantitative

proteomics, metabolic flux analysis, and as an internal standard in mass spectrometry-based

research.

Core Molecular Data
Glycine-15N,d2 is a stable isotope-labeled version of glycine. In this molecule, the standard

nitrogen atom (¹⁴N) is replaced by its heavier isotope, nitrogen-15 (¹⁵N). Additionally, two

hydrogen atoms on the α-carbon are substituted with deuterium (D or ²H), a stable isotope of

hydrogen.

The molecular formula and weight are key parameters for instrument calibration, experimental

design, and data analysis in studies utilizing this compound. The table below summarizes these

quantitative properties, contrasting the labeled compound with its unlabeled counterpart.
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Property Standard Glycine Glycine-15N,d2

Molecular Formula C₂H₅NO₂[1][2] C₂H₃D₂¹⁵NO₂[3][4]

Average Molecular Weight (

g/mol )
75.07 78.07

Monoisotopic Mass (Da) 75.0320284 78.042

Note: The notation for Glycine-15N,d2 can also be written as C₂D₂H₃¹⁵NO₂.

Isotopic Composition and Mass Calculation
The increased molecular weight of Glycine-15N,d2 is a direct result of the incorporation of

heavier isotopes. The mass of each component is detailed below:

Nitrogen-15 (¹⁵N): The isotopic mass is approximately 15.000108898 Da. This is in contrast

to the more abundant ¹⁴N isotope, which has a mass of approximately 14.003 Da.

Deuterium (D or ²H): Deuterium has an atomic weight of approximately 2.014 Da. This is

roughly double the mass of protium (¹H), the most common hydrogen isotope.

The molecular weight of Glycine-15N,d2 is calculated by summing the masses of its

constituent atoms: (2 x Carbon) + (3 x Hydrogen) + (2 x Deuterium) + (1 x ¹⁵N) + (2 x Oxygen).

Experimental Protocols and Visualizations
The user request included requirements for detailed experimental protocols and Graphviz

diagrams of signaling pathways or workflows. These components are typically associated with

research studies demonstrating the application of a compound.

For this technical guide, which focuses solely on the fundamental molecular properties of

Glycine-15N,d2, such elements are not applicable. There are no experimental workflows or

biological signaling pathways inherent to the molecule's static chemical data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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